Cas no 30115-75-4 (6H-Dibenz[c,g]azonine-6-propanamine,5,7,12,13-tetrahydro-N-methyl-, hydrochloride (1:1))

6H-Dibenz[c,g]azonine-6-propanamine,5,7,12,13-tetrahydro-N-methyl-, hydrochloride (1:1) structure
30115-75-4 structure
Product Name:6H-Dibenz[c,g]azonine-6-propanamine,5,7,12,13-tetrahydro-N-methyl-, hydrochloride (1:1)
CAS No:30115-75-4
MF:C20H27ClN2
MW:330.894784212112
CID:322673
PubChem ID:207487
Update Time:2025-04-19

6H-Dibenz[c,g]azonine-6-propanamine,5,7,12,13-tetrahydro-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 6H-Dibenz[c,g]azonine-6-propanamine,5,7,12,13-tetrahydro-N-methyl-, hydrochloride (1:1)
    • N-methyl-3-(5,7,12,13-tetrahydrobenzo[d][2]benzazonin-6-yl)propan-1-amine,hydrochloride
    • 6-(3-(Methylamino)propyl)-5,7,12,13-tetrahydro-6H-dibenz(c,g)azonine hydrochloride
    • 6H-Dibenz(c,g)azonine, 5,7,12,13-tetrahydro-6-(3-(methylamino)propyl)-, hydrochloride
    • DTXSID20184199
    • 30115-75-4
    • Inchi: 1S/C20H26N2.ClH/c1-21-13-6-14-22-15-19-9-4-2-7-17(19)11-12-18-8-3-5-10-20(18)16-22;/h2-5,7-10,21H,6,11-16H2,1H3;1H
    • InChI Key: RYKNHZNPGIZMFQ-UHFFFAOYSA-N
    • SMILES: Cl.N1(CCCNC)CC2C=CC=CC=2CCC2C=CC=CC=2C1

Computed Properties

  • Exact Mass: 330.18651
  • Monoisotopic Mass: 330.1862766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27
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